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Compound of Interest

Compound Name: 5-Methoxy-2-nitrosophenol

CAS No.: 13895-38-0

Cat. No.: B082057

Get Quote

Welcome to the dedicated technical support guide for researchers, scientists, and drug

development professionals working with 5-Methoxy-2-nitrosophenol. This resource is

designed to provide in-depth technical guidance and troubleshoot common solubility

challenges encountered during experimental work. Our aim is to equip you with the

foundational knowledge and practical strategies to handle this compound effectively, ensuring

the integrity and success of your research.

Understanding the Molecule: Physicochemical
Properties
A thorough understanding of a compound's physicochemical properties is the bedrock of

successful dissolution. 5-Methoxy-2-nitrosophenol is a nuanced molecule, and its solubility is

governed by a delicate interplay of its functional groups.
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Property Value Source

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [1][2]

Appearance Solid (Flammable) [1][2]

Melting Point 156°C [2]

LogP (XLogP3) 1.5 [1][2]

Hydrogen Bond Donors 1 [1][2]

Hydrogen Bond Acceptors 4 [1][2]

The presence of a phenolic hydroxyl group provides a site for hydrogen bonding and acidic

dissociation, while the methoxy and nitroso groups contribute to the molecule's polarity and

potential for various intermolecular interactions. The LogP value of 1.5 suggests a moderate

lipophilicity, indicating that while it has some affinity for non-polar environments, its solubility in

aqueous media is likely to be limited.

Frequently Asked Questions (FAQs)
Here we address some of the most common questions regarding the solubility of 5-Methoxy-2-
nitrosophenol.

Q1: Why is my 5-Methoxy-2-nitrosophenol not dissolving in water?

A1: The limited aqueous solubility of 5-Methoxy-2-nitrosophenol is expected due to its

molecular structure. The aromatic ring and the methoxy group contribute to its hydrophobic

character. While the phenolic hydroxyl and nitroso groups can participate in hydrogen bonding

with water, the overall molecule is not sufficiently polar to dissolve readily in water at neutral

pH. For related nitrophenols, water solubility is known to be limited but can be influenced by

temperature.[3]

Q2: I've noticed a color change when trying to dissolve the compound in certain solvents. What

does this indicate?
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A2: Nitroso compounds can exist in equilibrium with their tautomeric oxime form. This

equilibrium can be influenced by the solvent, pH, and temperature, potentially leading to color

changes. Additionally, phenolic compounds can be susceptible to oxidation, which may also

result in a color change. It is crucial to work with fresh solvents and consider using an inert

atmosphere if you suspect degradation.

Q3: What is the expected pKa of 5-Methoxy-2-nitrosophenol, and how does it affect

solubility?

A3: While an experimentally determined pKa for 5-Methoxy-2-nitrosophenol is not readily

available in the literature, we can estimate its acidity based on structurally similar compounds.

The pKa of o-nitrophenol is approximately 7.23.[4] The electron-withdrawing nature of the

nitroso group will increase the acidity of the phenolic proton, making it easier to deprotonate in

a basic solution. Therefore, the solubility of 5-Methoxy-2-nitrosophenol is expected to

increase significantly at a pH above its pKa due to the formation of the more soluble phenoxide

salt.

Q4: Are there any stability concerns I should be aware of when preparing solutions?

A4: Yes. As a nitroso compound, 5-Methoxy-2-nitrosophenol may be unstable, especially in

solution and upon exposure to light or heat. Phenolic compounds can also be prone to

oxidation. It is recommended to prepare solutions fresh and store them protected from light and

at a low temperature. For its isomer, 5-methoxy-2-nitrophenol, it is noted to be stable under

normal temperatures and pressures but is incompatible with strong oxidizing agents and strong

bases.[5]

Troubleshooting Guide: Overcoming Solubility
Issues
This section provides a systematic approach to troubleshooting common solubility problems.

Caption: A workflow for troubleshooting the dissolution of 5-Methoxy-2-nitrosophenol.
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Based on the physicochemical properties of 5-Methoxy-2-nitrosophenol and data from

related compounds, the following solvents are recommended for initial solubility testing.

Solvent Selection Guide
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Solvent Class
Recommended
Solvents

Expected Solubility
Rationale & Expert
Insights

Polar Aprotic

Dimethyl sulfoxide

(DMSO), N,N-

Dimethylformamide

(DMF), Acetone,

Acetonitrile

High

These solvents are

excellent at solvating

polar organic

molecules. A

synthesis of a related

nitrophenol

successfully used

DMF.[6] For biological

assays, DMSO is a

common choice, but

it's important to keep

the final concentration

low (typically <0.5%)

to avoid cellular

toxicity.

Polar Protic Methanol, Ethanol Moderate to High

These alcohols can

act as both hydrogen

bond donors and

acceptors, facilitating

the dissolution of

phenolic compounds.

Nitrophenols are

generally soluble in

ethanol and methanol.

[7]

Ethers
Tetrahydrofuran

(THF), Diethyl ether
Moderate

These are good

solvents for many

organic compounds,

and nitrophenols are

known to be soluble in

diethyl ether.[7]

Chlorinated Dichloromethane

(DCM), Chloroform

Moderate While effective for

many organic
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compounds, their use

should be considered

carefully due to

toxicity. A related

nitrophenol is soluble

in chloroform.[8]

Non-Polar Toluene, Hexane Low to Insoluble

The polarity of the

nitroso and hydroxyl

groups will likely limit

solubility in these

solvents.

Aqueous Water (pH-adjusted)
Low at neutral pH,

High at basic pH

Solubility in aqueous

buffers will be highly

dependent on the pH.

At pH values above

the compound's pKa,

the formation of the

phenoxide salt will

significantly increase

solubility.

Experimental Protocol: Preparing a Stock Solution
This protocol provides a general guideline for preparing a stock solution of 5-Methoxy-2-
nitrosophenol.

Materials:

5-Methoxy-2-nitrosophenol

Selected organic solvent (e.g., DMSO)

Vortex mixer

Sonicator (optional)

Calibrated balance
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Appropriate glassware (e.g., volumetric flask)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of 5-Methoxy-2-
nitrosophenol in a clean, dry container. For preparing a sample for NMR analysis, typically

5-10 mg is sufficient.[9]

Initial Solvent Addition: Add a small amount of the chosen solvent to the solid.

Mechanical Agitation: Vortex the mixture vigorously for 30-60 seconds to aid in the initial

dispersion of the solid.

Sonication (Optional): If the compound does not readily dissolve, place the vial in a sonicator

bath for 5-10 minutes. This can help to break up any aggregates and increase the rate of

dissolution.

Bringing to Final Volume: Once the solid is fully dissolved, carefully add the solvent to reach

the final desired concentration in a volumetric flask.

Storage: Store the resulting solution in a tightly sealed container, protected from light, and at

a low temperature (e.g., -20°C) to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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